Cas no 2680883-89-8 (7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid)

• Product Name: 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid
• CAS No: 2680883-89-8
• MF: C₁₁H₁₅F₃N₂O₃
• MW: 280.243613481522
• CID: 5767224
• PubChem ID: 165912138
• Update Time: 2025-05-28

7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid
• EN300-28285881
• 2680883-89-8
• 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid

• Inchi： 1S/C11H15F3N2O3/c1-15-3-2-10(5-15)6-16(4-7(10)8(17)18)9(19)11(12,13)14/h7H,2-6H2,1H3,(H,17,18)
• InChI Key： GRAHJGWSCDGOEP-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)C2(CN(C)CC2)C1)=O)(F)F

Computed Properties

• Exact Mass: 280.10347683g/mol
• Monoisotopic Mass: 280.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 60.8Ų

Additional information on 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid

Recent Advances in the Study of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid (CAS: 2680883-89-8)

The compound 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid (CAS: 2680883-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is critical for its subsequent biological evaluation. The incorporation of the trifluoroacetyl group and the spirocyclic scaffold has been shown to enhance the compound's stability and bioavailability, addressing some of the challenges associated with similar structures in drug development.

In terms of biological activity, recent studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, it has been shown to selectively target certain kinases and proteases, which play crucial roles in disease progression. These findings suggest that 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid could serve as a lead compound for the development of new therapeutics for conditions such as Alzheimer's disease, rheumatoid arthritis, and certain cancers.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between this compound and its biological targets. These studies have highlighted the importance of the spirocyclic core and the trifluoroacetyl moiety in binding affinity and selectivity. Such insights are invaluable for the rational design of derivatives with improved pharmacological properties.

Despite these promising findings, challenges remain in the translation of this compound into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. However, the progress made so far underscores the potential of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid as a valuable tool in drug discovery and a candidate for future therapeutic development.

In conclusion, the recent advancements in the study of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid (CAS: 2680883-89-8) highlight its significance in chemical biology and medicinal chemistry. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its application in treating various diseases. The compound's unique structural and functional properties make it a promising candidate for future drug development, warranting continued investigation and investment.